Piperazine Erastin

• CAS RN: 1538593-71-3
• Molecular Formula: C35H41ClN6O4
• Molecular Weight: 645.2
• IUPAC Name: 2-[[4-[2-(4-chlorophenoxy)acetyl]piperazin-1-yl]methyl]-3-[5-(piperazin-1-ylmethyl)-2-propan-2-yloxyphenyl]quinazolin-4-one
• InChI: InChI=1S/C35H41ClN6O4/c1-25(2)46-32-12-7-26(22-39-15-13-37-14-16-39)21-31(32)42-33(38-30-6-4-3-5-29(30)35(42)44)23-40-17-19-41(20-18-40)34(43)24-45-28-10-8-27(36)9-11-28/h3-12,21,25,37H,13-20,22-24H2,1-2H3
• InChI Key: XGKULGPEBBYKCA-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1)CN2CCNCC2)N3C(=NC4=CC=CC=C4C3=O)CN5CCN(CC5)C(=O)COC6=CC=C(C=C6)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Piperazine-Erastin; Piperazine Erastin; PiperazineErastin

Description

Piperazine-Erastin is an erastin derivative. It acts by inducing ferroptosis in cancer cells.

Scientific Research Applications

• Piperazine as a Privileged Scaffold for Drug Design : Piperazine derivatives are crucial in the rational design of drugs, possessing a six-membered nitrogen-containing heterocycle. They are found in a variety of well-known drugs with diverse therapeutic uses, such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and cardio-protectors. The modification of substituents on the piperazine ring significantly impacts the pharmacokinetic and pharmacodynamic properties of the resultant molecules. Piperazine-based molecular fragments are considered a flexible building block in drug discovery for various diseases (Rathi et al., 2016).

• Role in Antidepressants Development : The presence of a piperazine substructure is a common feature in most marketed antidepressants. Piperazine plays a significant role in the specific binding conformations of these agents and is extensively used in the development of novel antidepressants. It has been observed that piperazine enhances the efficacy and potency of antidepressant compounds through structural optimizations (Kumar et al., 2021).

• Applications in Anticancer Research : Piperazine-based compounds are actively researched in the field of cancer treatment. Their molecular structure and chemical properties make them suitable candidates for anticancer agents. Research in this area is focused on how piperazine derivatives can be utilized to target specific cancer cells or pathways (Romanelli et al., 2022).

• Therapeutic Applications in Kidney Diseases : Piperazine ferulate, a derivative of ferulic acid, is extensively used in treating kidney diseases. Research shows that adding piperazine ferulate to certain medications can achieve additional renal protective benefits, particularly in early diabetic nephropathy patients (Yang et al., 2021).

• Applications in Antipsychotic and Anxiolytic Drugs : Many piperazine derivatives are being researched for their central pharmacological activity, which mainly involves activation of the monoamine pathway. These derivatives have been explored for their potential use in antipsychotic, antidepressant, and anxiolytic applications (Brito et al., 2018).